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Compound of Interest

Compound Name: Tezacaftor-d6

Cat. No.: B15569197

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Tezacaftor-d6, a deuterated

analog of the cystic fibrosis transmembrane conductance regulator (CFTR) corrector,

Tezacaftor. This document details its molecular properties, the mechanism of action of

Tezacaftor, and its application in analytical methodologies.

Molecular Profile of Tezacaftor-d6
Tezacaftor-d6 is a stable isotope-labeled version of Tezacaftor, where six hydrogen atoms

have been replaced by deuterium. This isotopic labeling makes it an ideal internal standard for

quantitative bioanalytical assays, such as liquid chromatography-mass spectrometry (LC-

MS/MS), ensuring accuracy and precision in the measurement of Tezacaftor in biological

matrices.

Chemical and Physical Properties
The key molecular details for Tezacaftor and its deuterated form, Tezacaftor-d6, are

summarized below.
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Property Tezacaftor Tezacaftor-d6 Reference

Molecular Formula C26H27F3N2O6 C26H21D6F3N2O6 [1][2][3]

Molecular Weight 520.50 g/mol 526.5 g/mol [2][3][4]

Appearance
White to off-white or

yellow solid
- [2][3]

Purity (HPLC/LCMS) 96.30% to 99.94% - [2][3]

Storage Conditions

Powder: -20°C (3

years) or 4°C under

nitrogen. In solvent:

-80°C (6-12 months),

-20°C (1-6 months)

- [2][3]

Mechanism of Action: CFTR Correction
Tezacaftor is a CFTR corrector that targets the underlying molecular defect in cystic fibrosis

(CF) caused by specific mutations in the CFTR gene, most notably the F508del mutation.[5]

This mutation leads to misfolding of the CFTR protein, preventing its proper processing and

trafficking to the cell surface.[5][6]

The CFTR protein is synthesized in the endoplasmic reticulum (ER), where it undergoes a

complex folding process.[7][8] The ER quality control (ERQC) machinery identifies and targets

misfolded proteins, like the F508del-CFTR, for degradation via the ubiquitin-proteasome

pathway.[7] This results in a reduced quantity of functional CFTR channels at the plasma

membrane.[6]

Tezacaftor facilitates the cellular processing and trafficking of the F508del-CFTR protein.[5][6]

By binding to the misfolded protein, it helps to stabilize its conformation, allowing it to bypass

the ERQC and traffic to the cell surface through the Golgi apparatus.[5][6] This increases the

density of CFTR channels at the plasma membrane, leading to increased chloride ion

transport.[5][6] Tezacaftor is often used in combination with a CFTR potentiator, such as

Ivacaftor, which enhances the channel's opening probability.[5]
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Below is a diagram illustrating the CFTR protein processing and trafficking pathway and the

corrective action of Tezacaftor.
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Experimental Protocol: Quantification of Tezacaftor
using Tezacaftor-d6
Tezacaftor-d6 is utilized as an internal standard (IS) in LC-MS/MS methods for the accurate

quantification of Tezacaftor in biological samples, such as plasma. The following is a

representative experimental protocol synthesized from various validated methods.[9][10][11]

Materials and Reagents
Tezacaftor analytical standard

Tezacaftor-d6 internal standard

Human plasma (blank and study samples)

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Formic acid (optional, for mobile phase)
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Water (ultrapure)

Sample Preparation
Spiking: To a 50 µL aliquot of human plasma, add 5 µL of the Tezacaftor-d6 internal

standard working solution (e.g., 0.5 µg/mL). For calibration standards and quality control

samples, add the appropriate concentrations of the Tezacaftor analytical standard.[9][11]

Protein Precipitation: Add 200-300 µL of acetonitrile or methanol to the plasma samples to

precipitate proteins.[9][11]

Vortexing and Centrifugation: Vortex the samples thoroughly (e.g., for 60 seconds) and then

centrifuge at high speed (e.g., 13,000-20,000 x g) for 5-10 minutes to pellet the precipitated

proteins.[9][11]

Supernatant Transfer: Carefully transfer the supernatant to a clean autosampler vial for LC-

MS/MS analysis.[9]

LC-MS/MS Instrumentation and Conditions
Liquid Chromatography System: A high-performance or ultra-high-performance liquid

chromatography (HPLC or UHPLC) system.

Mass Spectrometer: A triple quadrupole mass spectrometer capable of multiple reaction

monitoring (MRM).

Chromatographic Column: A reversed-phase C18 column (e.g., Hypersil Gold aQ, Symmetry

C18).[9]

Mobile Phase: A gradient of mobile phase A (e.g., 0.1% formic acid in water) and mobile

phase B (e.g., acetonitrile or methanol).

Flow Rate: A typical flow rate is between 0.3 and 1.0 mL/min.

Injection Volume: 5-10 µL.

Ionization: Electrospray ionization (ESI) in positive mode.
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MRM Transitions: Specific precursor-to-product ion transitions are monitored for both

Tezacaftor and Tezacaftor-d6. For example, a transition for Tezacaftor could be 521.3 →

387.0, and for a deuterated version like Tezacaftor-d4, it could be 525.2 → 391.1.[10]

Data Analysis
The concentration of Tezacaftor in the unknown samples is determined by calculating the peak

area ratio of the analyte to the internal standard (Tezacaftor-d6) and comparing it to a

calibration curve constructed from the standards with known concentrations.

The following diagram illustrates the experimental workflow for the quantification of Tezacaftor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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